

Telaprevir repurposing potential for SARS-CoV-2 versus HCV

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Telaprevir

CAS No.: 402957-28-2

Cat. No.: S549061


Get Quote

Mechanism of Action: HCV vs. SARS-CoV-2

The table below compares the primary viral targets of **Telaprevir** for Hepatitis C Virus (HCV) and Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2).

Feature	Original Indication: HCV	Repurposing Candidate: SARS-CoV-2
Primary Viral Target	HCV NS3-4A serine protease [1]	SARS-CoV-2 Main Protease (M ^{pro}) [2] [3]
Target Role	Cleaves HCV polyprotein for viral replication [1]	Cleaves SARS-CoV-2 polyprotein (replication & transcription) [2]
Inhibition IC ₅₀	0.35 µM (NS3-4A protease) [1]	7.6 - 748.5 nM (for designed derivatives); 11.552 µM (Telaprevir in cell culture) [2] [4] [5]
Other Potential Targets	-	Human Angiotensin-Converting Enzyme 2 (hACE2) receptor; Cathepsin L (CTSL) [2]

The following diagram illustrates the dual antiviral mechanisms of **Telaprevir** against SARS-CoV-2, targeting both viral replication inside the cell and viral entry at the cell membrane.



[Click to download full resolution via product page](#)

Summary of Antiviral Activity Data

The table below summarizes key experimental data for **Telaprevir**'s activity against HCV and SARS-CoV-2.

Assay Type	HCV (Genotype 1b)	SARS-CoV-2
Enzyme Inhibition (IC ₅₀)	0.35 μ M (NS3-4A protease) [1]	N/A for Telaprevir (Derivatives: 7.6 nM - 748.5 nM) [4] [5]

Assay Type	HCV (Genotype 1b)	SARS-CoV-2
Cell-Based Antiviral (IC ₅₀)	Reduced HCV RNA in replicon cells [1]	11.552 μM (Vero E6 cells) [2] [6]
Cytotoxicity (CC ₅₀)	No significant toxicity (Huh-7, HepG2 cells) [1]	60.865 μM (Vero E6 cells) [2] [6]
Selectivity Index (SI)	Not specified	5.27 (SI = CC ₅₀ /IC ₅₀) [2] [6]
Animal Model Efficacy	Reduced HCV RNA in human hepatocyte mouse model [1]	Derivatives (MI-09, MI-30) reduced viral load in transgenic hACE2 mice [4] [5]

Key Experimental Protocols

For researchers looking to validate or build upon these findings, here is a summary of the key methodologies used in the studies.

- **1. Molecular Docking & Dynamics Simulations [2]**

- **Target Preparation:** 3D structures of target proteins (SARS-CoV-2 M^{pro}, PDB ID: 7C7P; hACE2) were obtained and prepared.
- **Ligand Preparation:** The 3D structure of **Telaprevir** was energy-minimized.
- **Docking & Validation:** Docking was performed using MOE software; method validated by re-docking the native co-crystallized ligand (inhibitor N3).
- **Dynamic Simulation:** The docked poses underwent molecular dynamics simulations, with binding free energy calculated using the MM-GBSA method.

- **2. In Vitro Cell-Based Antiviral Assay [2] [1]**

- **Cell Culture:** Vero E6 cells were infected with SARS-CoV-2 and incubated with **Telaprevir**.
- **Compound Treatment:** **Telaprevir** was serially diluted in culture medium.
- **Viral Replication Quantification:** Viral RNA was extracted and quantified using quantitative RT-PCR (QRT-PCR) to determine the IC₅₀.
- **Cytotoxicity Assay:** Cell viability was measured using an MTS-based assay on the same cell line to determine the CC₅₀.

- **3. X-ray Crystallography [3]**

- **Crystallization:** SARS-CoV-2 M^{PRO} was co-crystallized with **Telaprevir**.
- **Data Collection:** X-ray diffraction data were collected (e.g., at beamline BL19U1 of the National Protein Science Center in Shanghai).
- **Structure Determination:** The crystal structure was solved, refined, and deposited in the Protein Data Bank (PDB ID: 7C7P).

Research Implications and Future Directions

- **Proof of Concept for Repurposing:** The computational and in vitro evidence provides a strong rationale for considering **Telaprevir** as a starting point for anti-COVID-19 drug development [2] [6].
- **A Template for Rational Drug Design:** The crystal structure of **Telaprevir** bound to SARS-CoV-2 M^{PRO} offers invaluable insights for designing more potent and selective inhibitors [3]. This approach has already proven successful, leading to new compounds (MI-09, MI-30) with significantly improved activity and demonstrated efficacy in an animal model [4] [5].
- **Considerations and Limitations:** The moderate selectivity index (SI=5.27) and the discontinued status of **Telaprevir** for HCV (due to side effects) suggest that its direct clinical use for COVID-19 is unlikely. However, it remains an excellent chemical scaffold for further optimization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | Telaprevir - SARS | HCV Protease | TargetMol CoV [targetmol.com]
2. Telaprevir is a potential drug for repurposing against SARS ... [pmc.ncbi.nlm.nih.gov]
3. RCSB PDB - 7C7P: Crystal structure of the SARS - CoV - 2 main... [rcsb.org]
4. 蛋白质设施用户合作发表新冠药物研发的最新成果 [lssf01.cas.cn]
5. 雷剑研究员团队联合中科院昆明动物所郑永唐 ... [wctfh.cn]
6. is a potential drug for repurposing against... Telaprevir [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Telaprevir repurposing potential for SARS-CoV-2 versus HCV]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b549061#telaprevir-repurposing-potential-for-sars-cov-2-versus-hcv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com